2-Acetyl-5-cyanothiophene
Overview
Description
2-Acetyl-5-cyanothiophene (2-ACT) is an organic compound belonging to the class of thiophenes. It is a colorless liquid and is used as a precursor to a variety of organic compounds. 2-ACT has been used in a variety of applications, including organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
Synthesis and Chemical Properties
2-Acetyl-5-cyanothiophene derivatives have been synthesized using the Gewald reaction, demonstrating their utility as building blocks in organic synthesis. These compounds serve as precursors for further chemical reactions, showcasing versatility in synthesizing complex molecules (Eller & Holzer, 2006).
Molecular modeling studies on 2-aminothiophene derivatives have highlighted the reactivity of certain positions on the thiophene nucleus, providing insights into the electronic structure and reactivity of these compounds. This understanding aids in designing molecules with desired properties for various applications (Khalifa & Algothami, 2020).
Material Science and Spectroscopy
This compound derivatives have been explored for their potential in material science, particularly in understanding the electronic effects and torsional barriers transmitted through aromatic rings. This research is crucial for the development of new materials with specific electronic properties (Dindić & Nguyen, 2022).
The synthesis of novel thiophene-containing compounds and the detailed characterization of their molecular structure using various spectroscopic methods provide valuable information for material science. Understanding the molecular structure and spectral properties of these compounds is essential for their application in designing novel materials (Mabkhot et al., 2016).
Photoluminescent Materials
- The electrochemical oxidation of certain thiophene derivatives has led to the discovery of a new class of photoluminescent materials. These materials exhibit unique absorbance and photoluminescence properties, making them potential candidates for applications in optoelectronics and photonics (Ekinci et al., 2000).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-acetylthiophene-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NOS/c1-5(9)7-3-2-6(4-8)10-7/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSHPLUBHIUFLES-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(S1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50372663 |
Source
|
| Record name | 2-ACETYL-5-CYANOTHIOPHENE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50372663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
88653-55-8 |
Source
|
| Record name | 2-ACETYL-5-CYANOTHIOPHENE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50372663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-acetylthiophene-2-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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